Opc 13013

• Molecular Formula: C20H27N5O2
• Molecular Weight: 373.5 g/mol
• InChI: InChI=1S/C20H27N5O2/c26-20-12-9-15-14-17(10-11-18(15)21-20)27-13-5-4-8-19-22-23-24-25(19)16-6-2-1-3-7-16/h10-11,14,16H,1-9,12-13H2,(H,21,26)/i6D2,7D2
• InChIKey: RRGUKTPIGVIEKM-KXGHAPEVSA-N

OPC 13013 (Cilostazol): A Selective PDE3A Inhibitor for Antiplatelet and Vasodilatory Research

OPC 13013, the original research code for the clinically approved drug Cilostazol, is a quinolinone derivative that functions as a potent and selective inhibitor of phosphodiesterase (PDE) 3A, the predominant PDE3 isoform expressed in the cardiovascular system, with a reported IC50 of 0.2 μM . It is primarily utilized as an antiplatelet and vasodilating agent, and is also widely employed in research to investigate cAMP-mediated signaling pathways in platelets and vascular smooth muscle cells [1][2]. Its commercial availability as a high-purity research chemical underpins its utility in a broad range of cardiovascular pharmacology studies .

PDE3A pathway Isoform-specific cAMP signaling studies in platelets and vascular cells

Cardiac models cAMP compartmentalization research in cardiomyocytes

PK probe CYP2C19/CYP3A5-mediated active metabolite formation studies

• [1] DeCS/MeSH. Cilostazol. Health Sciences Descriptors. View Source
• [2] DrugBank. Cilostazol. DrugBank Accession Number DB01166. View Source

Why OPC 13013 Cannot Be Simply Substituted by Other PDE3 Inhibitors in Research

Generic substitution with other PDE3 inhibitors is scientifically unsound due to significant differences in isoform selectivity, tissue distribution of activity, and the presence of a clinically relevant active metabolite. OPC 13013 exhibits a distinct selectivity profile for the PDE3A isoform over other PDE families and demonstrates a unique intracellular compartmentalization of its inhibitory effects compared to other PDE3 inhibitors like milrinone [1]. Furthermore, the pharmacological activity of OPC 13013 is not due to the parent compound alone; its potent active metabolite, OPC-13015, significantly contributes to the overall in vivo efficacy and pharmacokinetic profile, a characteristic absent in many other PDE3 inhibitors [2]. Therefore, selecting OPC 13013 specifically is critical for ensuring experimental reproducibility and translating findings to clinical relevance.

! PDE3 isoform selectivity and intracellular compartmentalization can differ markedly; milrinone engages cytosolic PDE3 and PDE4 differently, altering cAMP pools.

! In vivo effects rely on the active metabolite OPC-13015; other PDE3 inhibitors often lack this metabolic contribution, which may shift pharmacokinetic and pharmacodynamic readouts.

! Platelet inhibition profiles vary by agonist; reported differences versus trapidil or ticlopidine may not translate if the comparator is changed without method validation.

• [1] Shakur Y, Fong M, Hensley J, Cone J, Movsesian MA, Kambayashi J, et al. Comparison of the effects of cilostazol and milrinone on cAMP-PDE activity, intracellular cAMP and calcium in the heart. Cardiovasc Drugs Ther. 2002 Sep;16(5):417-27. View Source
• [2] Lee D, Lim LA, Son H, Chung J, Park K. Development of a population model to describe diurnal and chronokinetic variation in cilostazol pharmacokinetics. PAGE Meeting Abstracts. 2025. View Source

Quantitative Differentiation of OPC 13013 Against Key PDE3 Inhibitor Comparators

OPC 13013 vs. Milrinone: Superior Selectivity for Microsomal PDE3 in Cardiac Tissue

In a direct head-to-head comparison in rabbit heart tissue, OPC 13013 (cilostazol) demonstrated significantly greater selectivity than milrinone for inhibiting cAMP-PDE activity in microsomal fractions over cytosolic fractions [1]. This differential effect indicates that OPC 13013 produces a more spatially confined elevation of cAMP within the cardiomyocyte, which is associated with a lower risk of arrhythmogenic calcium overload compared to milrinone [1].

Cardiac PDE3 compartmentalization

Head-to-head

Cilostazol preferentially inhibits microsomal cAMP-PDE; milrinone additionally inhibits cytosolic activity (incl. PDE4)

Compartment-specific cAMP modulation review

Rabbit heart microsomal/cytosolic fractions; calcium transient context

Evidence Dimension	Selectivity for cAMP-PDE inhibition in microsomal vs. cytosolic fractions
Target Compound Data	Cilostazol: preferentially inhibits microsomal cAMP-PDE activity; combination with rolipram (>15 µM) was required to achieve cytosolic inhibition comparable to milrinone alone [1].
Comparator Or Baseline	Milrinone: displays less selectivity, inhibiting both microsomal and cytosolic cAMP-PDE activity, including off-target PDE4 inhibition [1].
Quantified Difference	Cilostazol inhibits significantly less cytosolic cAMP-PDE activity compared to milrinone. Milrinone (>10 µM) causes greater elevations in intracellular calcium in isolated rabbit cardiomyocytes than cilostazol [1].
Conditions	In vitro assay using microsomal and cytosolic fractions from rabbit heart; isolated rabbit cardiomyocytes [1].

Why This Matters

This evidence of functional compartmentalization directly impacts the safety profile of in vivo cardiovascular studies, as OPC 13013 is less likely to induce pro-arrhythmic calcium transients than milrinone.

• [1] Shakur Y, Fong M, Hensley J, Cone J, Movsesian MA, Kambayashi J, et al. Comparison of the effects of cilostazol and milrinone on cAMP-PDE activity, intracellular cAMP and calcium in the heart. Cardiovasc Drugs Ther. 2002 Sep;16(5):417-27. View Source

OPC 13013 Isoform Selectivity: High Potency for PDE3A with Minimal Off-Target PDE Inhibition

OPC 13013 demonstrates a highly selective inhibition profile for the PDE3A isoform, with an IC50 of 0.2 μM for the platelet enzyme . Crucially, it shows minimal inhibitory activity against other PDE families. The reported IC50 values for PDE1, PDE2, PDE4, and PDE5 are all greater than 5 μM, establishing a selectivity window of at least 25-fold over these off-target PDEs . This selectivity profile is distinct from other PDE3 inhibitors like milrinone, which exhibits off-target PDE4 inhibition in cardiac tissue [1].

PDE3A selectivity window

Class-level

IC₅₀ PDE3A 0.2 μM; PDE1/2/4/5 all >5 μM (>25-fold selectivity)

Supports PDE3A-specific pathway interpretation

Isolated enzyme assays; milrinone shows PDE4 inhibition in tissue

Evidence Dimension	Inhibitory potency (IC50) against various PDE isoforms
Target Compound Data	IC50: PDE3A = 0.2 μM; IC50: PDE1, PDE2, PDE4, PDE5 = >5 μM .
Comparator Or Baseline	Milrinone (a non-selective PDE3 inhibitor in this context): Shows inhibition of PDE4 in rabbit heart cytosolic fractions, a property not shared by OPC 13013 [1].
Quantified Difference	OPC 13013 shows >25-fold selectivity for PDE3A over PDE1/2/4/5 .
Conditions	In vitro biochemical assays using isolated enzymes .

Why This Matters

For researchers, this high degree of target specificity is essential for isolating the biological effects of PDE3A inhibition without confounding results from off-target activity, making OPC 13013 a more precise tool compound than less selective PDE3 inhibitors.

• [1] Shakur Y, Fong M, Hensley J, Cone J, Movsesian MA, Kambayashi J, et al. Comparison of the effects of cilostazol and milrinone on cAMP-PDE activity, intracellular cAMP and calcium in the heart. Cardiovasc Drugs Ther. 2002 Sep;16(5):417-27. View Source

Superior Antiplatelet Activity of OPC 13013 Ex Vivo Compared to Aspirin and Ticlopidine

A randomized, double-blind, cross-over study in patients with cerebral thrombosis directly compared the ex vivo antiplatelet effects of OPC 13013 (cilostazol), acetylsalicylic acid (ASA), and ticlopidine (TP) [1]. Statistical analysis using Duncan's multiple range test revealed that OPC 13013 was superior to ASA in inhibiting ADP-induced platelet aggregation and superior to TP in inhibiting arachidonic acid-induced aggregation [1]. These data suggest a broader and more potent antiplatelet profile for OPC 13013 compared to these two established antiplatelet agents [1].

Ex vivo platelet inhibition

Head-to-head

Cilostazol > ASA for ADP-induced aggregation; > ticlopidine for arachidonic acid-induced aggregation (crossover trial)

Reported differential aggregation endpoint context

9 cerebral thrombosis patients; 1-week oral dosing; ex vivo measurements

Evidence Dimension	Inhibition of agonist-induced platelet aggregation ex vivo
Target Compound Data	Cilostazol: Superior to ASA for ADP-induced aggregation; superior to TP for arachidonic acid-induced aggregation [1].
Comparator Or Baseline	Acetylsalicylic acid (ASA) and ticlopidine (TP) [1].
Quantified Difference	Statistical superiority was demonstrated in a cross-over trial (p<0.05) but exact numeric values for aggregation percentage were not provided in the available abstract [1].
Conditions	Ex vivo study in 9 patients with cerebral thrombosis following a 1-week oral dosing regimen (complete cross-over design) [1].

Why This Matters

This clinical evidence confirms that OPC 13013 possesses a distinct and more effective antiplatelet mechanism compared to widely used alternatives, supporting its selection for studies focused on thrombosis and vascular protection.

• [1] Uehara S, Hirayama A. Comparison of the inhibitory effects of cilostazol, acetylsalicylic acid and ticlopidine on platelet functions ex vivo. Randomized, double-blind cross-over study. Arzneimittelforschung. 1987 May;37(5):563-6. View Source

OPC 13013 Elicits a Unique In Vitro Antiplatelet Profile Distinguished from Other PDE3 Inhibitors

OPC 13013 effectively inhibits human platelet aggregation triggered by various agonists, including shear stress, ADP, and collagen [1]. Notably, it demonstrates an inhibitory effect on platelet aggregation that is approximately 10-fold more potent than the antiplatelet agent trapidil in comparative in vitro examinations [1]. This potent and broad-spectrum anti-aggregatory effect distinguishes it from other compounds like trapidil and supports its well-characterized role as an anti-thrombotic agent.

vs. Trapidil potency

Head-to-head

~10-fold greater inhibition of human platelet aggregation (ADP, shear stress)

Reported potency difference in platelet aggregation assay

In vitro human platelet-rich plasma; IC₅₀ 12.5–15 μM for cilostazol

Evidence Dimension	Inhibition of platelet aggregation
Target Compound Data	Cilostazol: IC50 of 15 μM for stress-induced and 12.5 μM for ADP-induced human platelet aggregation ; ~10-fold more potent than trapidil [1].
Comparator Or Baseline	Trapidil: serves as a baseline control for antiplatelet activity [1].
Quantified Difference	Cilostazol shows an inhibitive effect approximately 10 times greater than trapidil [1].
Conditions	In vitro platelet aggregation assays using human platelet-rich plasma ; in vitro comparative examinations [1].

Why This Matters

This quantitative difference in potency against a direct comparator provides a clear rationale for selecting OPC 13013 over trapidil for in vitro studies requiring robust and effective platelet inhibition.

• [1] Uehara S, Hirayama A. Effects of cilostazol on platelet function. Arzneimittelforschung. 1989 Dec;39(12):1531-4. View Source

Optimal Research and Preclinical Applications for OPC 13013 Based on Its Differentiated Profile

Investigating Compartmentalized cAMP Signaling in Cardiomyocytes

OPC 13013 is the ideal tool for studies examining the spatial regulation of cAMP signals within cardiac cells. Its demonstrated preference for inhibiting microsomal over cytosolic PDE3 activity allows researchers to dissect the functional roles of discrete cAMP pools, a capability not afforded by non-selective PDE3 inhibitors like milrinone [1]. This makes it invaluable for experiments aiming to delineate the signaling pathways governing contractility versus arrhythmogenesis.

Ex Vivo and In Vivo Thrombosis Models Requiring Potent and Broad Antiplatelet Activity

For preclinical studies involving experimental thrombosis, OPC 13013 provides a robust and clinically validated antiplatelet effect. Its superior ex vivo performance against both ADP- and arachidonic acid-induced aggregation, compared to aspirin and ticlopidine, makes it a preferred agent for investigating platelet biology in disease models of cerebral and peripheral arterial occlusion [2].

Pharmacokinetic and Drug-Drug Interaction Studies Involving CYP2C19 and CYP3A5

OPC 13013 serves as a key probe substrate for investigating the clinical impact of CYP2C19 and CYP3A5 genetic polymorphisms on drug metabolism and exposure. The formation and activity of its potent active metabolite, OPC-13015, are directly influenced by these enzyme variants, providing a well-characterized model system for studying pharmacogenomics in cardiovascular therapy [3].

Application

Selection Property

Validation Focus

Cardiomyocyte cAMP compartmentalization studies

Microsomal vs. cytosolic PDE3 inhibition preference

cAMP pool-specific response and calcium handling endpoints

Platelet-dependent thrombosis models

Broad anti-aggregation profile across multiple agonists

Platelet aggregation and thrombus formation endpoint validation

CYP pharmacogenomic probe studies

CYP2C19/CYP3A5-dependent active metabolite (OPC-13015) formation

Metabolite exposure and enzyme activity correlation in research matrices

• [1] Shakur Y, Fong M, Hensley J, Cone J, Movsesian MA, Kambayashi J, et al. Comparison of the effects of cilostazol and milrinone on cAMP-PDE activity, intracellular cAMP and calcium in the heart. Cardiovasc Drugs Ther. 2002 Sep;16(5):417-27. View Source
• [2] Uehara S, Hirayama A. Comparison of the inhibitory effects of cilostazol, acetylsalicylic acid and ticlopidine on platelet functions ex vivo. Randomized, double-blind cross-over study. Arzneimittelforschung. 1987 May;37(5):563-6. View Source
• [3] Lee D, Lim LA, Son H, Chung J, Park K. Development of a population model to describe diurnal and chronokinetic variation in cilostazol pharmacokinetics. PAGE Meeting Abstracts. 2025. View Source